N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C13H14N2OS/c1-9-4-3-5-11(6-9)8-12(16)14-13-7-10(2)15-17-13/h3-7H,8H2,1-2H3,(H,14,16)
• InChI Key: XXBAXLSEIMLQEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC(=NS2)C
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide, also known as MTPA, is a synthetic compound used as a building block in the synthesis of various other compounds. It is an important tool in scientific research and has many applications in biochemistry, physiology and other areas of life sciences. MTPA is a versatile molecule and has been used to synthesize a wide range of compounds, including those with therapeutic applications.

Scientific Research Applications

N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide has been used in a variety of scientific research applications. It has been used in the synthesis of compounds with therapeutic applications, such as anti-inflammatory and anti-cancer agents. It has also been used in the synthesis of compounds with potential applications in the treatment of neurological disorders and the development of new drugs. N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide has also been used in the synthesis of compounds for use in the field of biochemistry, such as those used in the study of enzyme kinetics and molecular structure.

Mechanism of Action

N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide is an important tool in scientific research and has many applications in biochemistry, physiology and other areas of life sciences. The mechanism of action of N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide is not fully understood, but it is believed to act as a proton donor in the synthesis of compounds. It is also believed to act as a catalyst in the formation of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide are not fully understood. However, it has been suggested that N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide may have an effect on the activity of certain enzymes and proteins, as well as on the structure of certain molecules. It has also been suggested that N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide may have an effect on the activity of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide in lab experiments include its versatility and its ability to be used as a building block in the synthesis of various compounds. Its low cost and availability make it an attractive option for researchers. However, there are some limitations to its use in lab experiments. These include the potential for toxicity and the need for careful handling of the compound.

Future Directions

The potential for N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide to be used in the synthesis of compounds with therapeutic applications is an area of ongoing research. Additionally, the potential for N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide to be used in the synthesis of compounds for use in biochemistry, physiology and other areas of life sciences is an area of ongoing research. Other future directions for research on N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide include the study of its effects on enzymes and proteins, its effects on hormones and neurotransmitters, and its potential for use in the development of new drugs.

Synthesis Methods

N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide can be synthesized by a variety of methods. One method involves the reaction of an ethyl ester of 3-methyl-1,2-thiazol-5-ylacetamide (MTA) with 3-methylphenylacetyl chloride in the presence of a base such as sodium hydroxide. This reaction produces N-(3-methyl-1,2-thiazol-5-yl)-2-(3-methylphenyl)acetamide as a product. Other methods of synthesis include the reaction of 3-methylphenylacetyl chloride with ethyl ester of MTA in the presence of a base, the reaction of MTA with 3-methylphenylacetyl chloride in the presence of a base, and the reaction of ethyl ester of MTA with 3-methylphenylacetyl chloride in the presence of a base.